Cas no 2172312-67-1 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid
• CAS No: 2172312-67-1
• MF: C₂₃H₂₂N₄O₆
• MW: 450.443985462189
• CID: 6307875
• PubChem ID: 165546401
• Update Time: 2025-08-04

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid
• EN300-1489296
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]-N-propylformamido}acetic acid
• 2172312-67-1

• Inchi： 1S/C23H22N4O6/c1-2-11-27(12-19(28)29)22(30)20-21(26-33-25-20)24-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,2,11-13H2,1H3,(H,28,29)(H,24,26,31)
• InChI Key： YMPQIENVWQNCOS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(N(CC(=O)O)CCC)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.15393443g/mol
• Monoisotopic Mass: 450.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 135Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid (CAS No. 2172312-67-1)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yl-N-propylformamido}acetic acid, identified by its CAS number 2172312-67-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, a formamido group, and an oxadiazole ring system. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The fluorene moiety in this compound is particularly noteworthy due to its stability and its ability to interact with biological targets through hydrophobic interactions. Fluorene derivatives are widely recognized for their utility in various pharmaceutical applications, including as fluorescent probes and in the design of bioactive molecules. The presence of the fluorene group in CAS No. 2172312-67-1 suggests that this compound may exhibit similar properties, making it a promising candidate for further exploration.

Furthermore, the formamido group within the molecular structure of CAS No. 2172312-67-1 plays a crucial role in modulating the compound's reactivity and biological activity. Formamido groups are often found in biologically active peptides and small molecules, where they contribute to hydrogen bonding interactions and influence the overall conformation of the molecule. In this context, the formamido moiety in CAS No. 2172312-67-1 may be critical for its interaction with biological targets, potentially enhancing its pharmacological efficacy.

The oxadiazole ring system is another key feature of this compound that warrants detailed discussion. Oxadiazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an oxadiazole ring into the molecular framework of CAS No. 2172312-67-1 suggests that this compound may possess similar therapeutic potential. Moreover, the oxadiazole ring can serve as a scaffold for further chemical modifications, allowing for the development of novel derivatives with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional molecules that combine multiple pharmacophores into a single structural framework. The compound described here as CAS No. 2172312-67-1 exemplifies this approach by integrating a fluorene moiety, a formamido group, and an oxadiazole ring system into one molecule. Such multifunctional designs often lead to enhanced binding affinity and improved pharmacokinetic profiles, making them attractive candidates for drug development.

In the realm of drug discovery, computational modeling and virtual screening have become indispensable tools for identifying promising candidates with high binding affinity to biological targets. The complex structural features of compounds like CAS No. 2172312-67-1 make them ideal candidates for such computational studies. By leveraging advanced computational techniques, researchers can predict the binding modes and interactions of this compound with various biological targets, thereby facilitating the design of more effective drugs.

The synthesis of complex organic molecules like CAS No. 2172312-67-1 represents another critical aspect of pharmaceutical chemistry. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent developments in synthetic methodologies have enabled the efficient construction of complex molecular frameworks, making it feasible to synthesize compounds like CAS No. 2172312-67-1 on a scalable basis.

Evaluation of the pharmacological properties of new compounds is essential before they can be considered for clinical development. In vitro assays are commonly employed to assess the activity of compounds against various biological targets, including enzymes and receptors. The multifunctional nature of CAS No. 2172312-67-1, with its combination of different pharmacophores, makes it an intriguing candidate for such studies.

The potential applications of CAS No. 2172312-67-1 extend beyond traditional therapeutic areas. For instance, its structural features may make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying biological mechanisms. Additionally, its unique properties could make it valuable in emerging fields such as precision medicine and targeted therapy.

In conclusion,CAS No. 2172312-67-1, with its intricate structure featuring a fluorene moiety, a formamido group, and an oxadiazole ring system, represents a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its multifunctional design opens up diverse possibilities for drug discovery and development, making it a promising candidate for further exploration.